Cas no 836674-42-1 (2H-1-Benzopyran-2-one, 3-(5-dodecyl-2-thienyl)-7-methoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 3-(5-dodecyl-2-thienyl)-7-methoxy-
• CAS No: 836674-42-1
• MF: C₂₆H₃₄O₃S
• MW: 426.61136674881
• CID: 1812116
• PubChem ID: 59986110
• Update Time: 2025-04-21

2H-1-Benzopyran-2-one, 3-(5-dodecyl-2-thienyl)-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(5-dodecyl-2-thienyl)-7-methoxy-
• 3-(5-dodecylthiophen-2-yl)-7-methoxychromen-2-one
• DTXSID80733425
• 836674-42-1
• 3-(5-Dodecylthiophen-2-yl)-7-methoxy-2H-1-benzopyran-2-one

• Inchi： 1S/C26H34O3S/c1-3-4-5-6-7-8-9-10-11-12-13-22-16-17-25(30-22)23-18-20-14-15-21(28-2)19-24(20)29-26(23)27/h14-19H,3-13H2,1-2H3
• InChI Key： ZTAKHKJTMGDMGW-UHFFFAOYSA-N
• SMILES： S1C(C2C(=O)OC3C=C(C=CC=3C=2)OC)=CC=C1CCCCCCCCCCCC

Computed Properties

• Exact Mass: 426.22286612g/mol
• Monoisotopic Mass: 426.22286612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.3
• Topological Polar Surface Area: 63.8Ų